

"application of nitrooxy compounds in cardiovascular research"

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *2,2-Dimethyl-3-(nitrooxy)propanoic acid*

CAS No.: *130432-36-9*

Cat. No.: *B170321*

[Get Quote](#)

An In-Depth Guide to the Application of Nitrooxy Compounds in Cardiovascular Research

Authored by a Senior Application Scientist

This document provides a detailed overview and practical protocols for researchers, scientists, and drug development professionals investigating the therapeutic potential of nitrooxy compounds in cardiovascular disease. It is designed to bridge fundamental biochemistry with practical experimental application, emphasizing the rationale behind protocol design and data interpretation.

Section 1: Foundational Principles of Nitrooxy Compounds


Nitrooxy compounds are a class of molecules characterized by the presence of one or more -ONO₂ functional groups. Their primary significance in cardiovascular research stems from their ability to act as nitric oxide (NO) donors.^[1] NO is a critical endogenous signaling molecule

involved in numerous physiological processes, most notably the regulation of vascular tone, inhibition of platelet aggregation, and prevention of smooth muscle proliferation.[1][2]

A reduction in the bioavailability of endogenous NO is a central feature of endothelial dysfunction, a key pathological process underlying many cardiovascular diseases, including hypertension, atherosclerosis, and heart failure.[1][3] Nitrooxy compounds serve as exogenous sources of NO, effectively bypassing a dysfunctional endothelium to restore NO signaling and exert therapeutic effects.[2] This fundamental principle drives their exploration as novel therapeutic agents.

The Core Mechanism: The NO-sGC-cGMP Signaling Pathway

The cardiovascular effects of nitrooxy compounds are predominantly mediated through the canonical nitric oxide pathway. Upon administration, these compounds undergo enzymatic or spontaneous decomposition to release NO.[3] This liberated NO diffuses into vascular smooth muscle cells and activates the enzyme soluble guanylate cyclase (sGC). Activated sGC catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), which acts as a second messenger.[2] Elevated cGMP levels lead to the activation of protein kinase G (PKG), which in turn phosphorylates multiple downstream targets, ultimately causing a decrease in intracellular calcium concentration and leading to smooth muscle relaxation (vasodilation).



[Click to download full resolution via product page](#)

Caption: The NO-sGC-cGMP signaling pathway initiated by nitrooxy compounds.

Hybrid Nitrooxy Compounds: A Dual-Action Strategy

A significant area of research involves creating hybrid molecules that couple a nitrooxy moiety to an existing drug, such as a nonsteroidal anti-inflammatory drug (NSAID).[4] This strategy is compelling because traditional NSAIDs are associated with an increased risk of cardiovascular adverse events and gastrointestinal toxicity, partly due to their inhibition of cyclooxygenase (COX) enzymes.[5][6][7] By adding an NO-donating group, these hybrid compounds, often called NO-NSAIDs, aim to:

- **Mitigate GI Toxicity:** The released NO can increase gastric mucosal blood flow and mucus production, offering a protective effect.
- **Counteract Cardiovascular Risk:** The vasodilatory and anti-platelet effects of NO may offset the potential hypertensive and prothrombotic effects of the parent NSAID.[2][8]

This dual-action approach represents a sophisticated strategy in drug design to enhance safety profiles while retaining the primary therapeutic efficacy of the parent molecule.

Section 2: Applications in Cardiovascular Disease Models

The therapeutic utility of nitrooxy compounds is evaluated in a range of established preclinical models that mimic human cardiovascular pathologies.

Hypertension

Hypertension is often characterized by endothelial dysfunction and impaired NO production.[9] Nitrooxy compounds offer a direct mechanism to restore vasodilation and lower blood pressure.

Experimental Rationale: The primary hypothesis is that by providing an exogenous source of NO, nitrooxy compounds will induce systemic vasodilation, reduce total peripheral resistance, and consequently lower mean arterial pressure. Research in this area often uses mitochondria-targeted nitroxides, which can also reduce oxidative stress, a key factor in hypertension.[10]

Common Animal Models:

- **Spontaneously Hypertensive Rat (SHR):** A genetic model that closely mimics human essential hypertension.

- Angiotensin II-Induced Hypertension: A model where hypertension is induced by continuous infusion of angiotensin II, causing vasoconstriction and increased oxidative stress.[\[11\]](#)

Data Presentation: Expected Outcomes in an Angiotensin II-Induced Hypertension Model

Parameter	Control (Sham)	Vehicle + Angiotensin II	Nitrooxy Compound + Angiotensin II
Systolic Blood Pressure (mmHg)	125 ± 5	165 ± 8	135 ± 6
Diastolic Blood Pressure (mmHg)	80 ± 4	110 ± 6	88 ± 5
Heart Rate (bpm)	350 ± 20	345 ± 25	350 ± 20
Plasma Nitrite/Nitrate (μM)	15 ± 2	12 ± 3	25 ± 4

Note: Data are representative and will vary based on the specific compound, dose, and model.

Myocardial Ischemia-Reperfusion (I/R) Injury

I/R injury is a paradoxical phenomenon where tissue damage is exacerbated upon the restoration of blood flow to an ischemic area.[\[12\]](#) This injury is mediated by a burst of reactive oxygen species (ROS), inflammation, and endothelial dysfunction.[\[13\]](#)

Experimental Rationale: NO has a protective role in I/R injury.[\[13\]](#) Administering nitrooxy compounds, particularly during the ischemic or early reperfusion phase, is hypothesized to reduce infarct size and preserve cardiac function by:

- Improving microvascular perfusion through vasodilation.[\[14\]](#)
- Inhibiting platelet aggregation and neutrophil adhesion.[\[2\]](#)
- Reducing oxidative stress.[\[13\]](#)
- Modulating mitochondrial respiration to limit ROS production.[\[15\]](#)

Common Animal Models:

- **Coronary Artery Ligation:** In this surgical model, a major coronary artery (typically the left anterior descending, LAD) is temporarily occluded for a period (e.g., 30-45 minutes) followed by removal of the ligature to allow reperfusion.[\[16\]](#)[\[17\]](#) This is a widely used model in mice and rats.[\[18\]](#)
- **Isolated Perfused Heart (Langendorff):** An ex vivo model where the heart is removed and perfused with a buffer solution. It allows for the study of cardiac function and injury in the absence of systemic influences.[\[15\]](#)

Heart Failure

Heart failure is a complex syndrome where the heart cannot pump sufficient blood to meet the body's needs. It is associated with reduced NO bioavailability, increased systemic vascular resistance, and adverse cardiac remodeling.[\[3\]](#)

Experimental Rationale: Nitrooxy compounds are investigated in heart failure to improve hemodynamics and cardiac function. The goals are to reduce both preload (venous return to the heart) and afterload (resistance the heart pumps against) through vasodilation, thereby decreasing the workload on the failing heart.[\[2\]](#) Some compounds may also have direct effects on cardiac remodeling and function.

Common Animal Models:

- **Post-Myocardial Infarction (MI) Model:** Permanent ligation of a coronary artery leads to a large infarct that remodels over weeks, resulting in a dilated ventricle and reduced ejection fraction, mimicking HFrEF in humans.[\[17\]](#)[\[19\]](#)
- **Pressure Overload Model (Trans-Aortic Constriction - TAC):** A surgical procedure where a band is placed around the aorta, increasing the afterload on the left ventricle and leading to hypertrophy and eventual heart failure.[\[18\]](#)

Section 3: Key Experimental Protocols

The following protocols provide step-by-step methodologies for core experiments in nitrooxy compound research.

Protocol 1: In Vitro Quantification of NO Release (Griess Assay)

This protocol measures the amount of NO released from a donor compound by quantifying its stable breakdown products, nitrite (NO₂⁻) and nitrate (NO₃⁻).

Causality: The Griess reaction is a colorimetric assay where sulfanilamide reacts with nitrite in an acidic solution to form a diazonium salt, which then couples with N-(1-Naphthyl)ethylenediamine (NED) to produce a vibrant azo dye.^[20] The intensity of the color, measured at ~540 nm, is directly proportional to the nitrite concentration. Since many biological systems contain both nitrite and nitrate, a nitrate reductase step is included to convert all nitrate to nitrite, allowing for the measurement of total NO production.^[21]

Materials:

- Nitrooxy compound of interest
- Griess Reagent (Sulfanilamide and NED solution)^[4]
- Nitrate Reductase and its cofactor (NADPH or NADH)^[20]
- Sodium Nitrite (NaNO₂) for standard curve
- Phosphate-Buffered Saline (PBS), pH 7.4
- 96-well microplate
- Microplate reader

Procedure:


- Standard Curve Preparation:
 - Prepare a 100 µM stock solution of NaNO₂ in PBS.
 - Perform serial dilutions to create standards ranging from ~1 µM to 50 µM.
- Sample Preparation:

- Dissolve the nitrooxy compound in a suitable vehicle (e.g., DMSO) and then dilute in PBS to the final desired concentration. Keep vehicle concentration constant across all wells (e.g., <0.5%).
- Incubate the compound solution at 37°C for a defined time course (e.g., 0, 30, 60, 120 minutes) to allow for NO release.
- Nitrate Reduction (if measuring total NO):
 - Add 50 µL of each standard and incubated sample to separate wells in the 96-well plate.
 - Add nitrate reductase and its cofactor to each well according to the manufacturer's instructions (e.g., from a commercial kit).[\[22\]](#)
 - Incubate at room temperature for 20-30 minutes to allow for the conversion of nitrate to nitrite.
- Griess Reaction:
 - Add 50 µL of the first Griess reagent component (Sulfanilamide) to each well.
 - Incubate for 5-10 minutes, protected from light.
 - Add 50 µL of the second Griess reagent component (NED) to each well.
 - Incubate for another 5-10 minutes, protected from light, to allow for color development.
- Measurement:
 - Read the absorbance of the plate at 540 nm using a microplate reader.
- Data Analysis:
 - Subtract the absorbance of the blank (PBS + reagents) from all readings.
 - Plot the standard curve (Absorbance vs. NaNO₂ Concentration).
 - Use the linear regression equation from the standard curve to calculate the nitrite concentration in your samples.

Protocol 2: Ex Vivo Assessment of Vasodilation in Isolated Aortic Rings

This protocol uses a classic organ bath setup to measure the direct effect of a nitrooxy compound on vascular smooth muscle tone.

Causality: A key function of NO is vasodilation.^[23] This experiment directly tests the ability of a compound to relax a pre-constricted blood vessel. The aorta is used for its size and robust smooth muscle layer. It is pre-constricted with an alpha-1 adrenergic agonist like phenylephrine to induce a stable, high-tension state. The subsequent addition of the nitrooxy compound should cause a dose-dependent relaxation if it successfully releases NO and activates the sGC-cGMP pathway. Adding L-NAME, an inhibitor of nitric oxide synthase (NOS), serves as a crucial control to ensure the vessel's own endothelial NO production is not confounding the results.^[23]



[Click to download full resolution via product page](#)

Caption: Experimental workflow for ex vivo vasodilation assay.

Materials:

- Wistar rat or C57BL/6 mouse
- Krebs-Henseleit buffer
- Phenylephrine (PE) or KCl for pre-constriction
- Acetylcholine (ACh) to test endothelial integrity
- Nitrooxy compound
- Organ bath system with force transducers and data acquisition software

Procedure:

- Aorta Isolation:
 - Humanely euthanize the animal according to approved institutional protocols.
 - Perform a thoracotomy and carefully excise the thoracic aorta.
 - Immediately place the aorta in ice-cold Krebs buffer.
- Ring Preparation:
 - Under a dissecting microscope, carefully remove any adhering fat and connective tissue.
 - Cut the aorta into rings of 2-3 mm in length.
- Mounting and Equilibration:
 - Mount the rings on wire hooks in the organ bath chambers filled with Krebs buffer, maintained at 37°C and continuously bubbled with 95% O₂ / 5% CO₂.
 - Allow the rings to equilibrate for 60-90 minutes under a resting tension of ~1.5 g (for rat), replacing the buffer every 15-20 minutes.
- Viability and Pre-Constriction:

- Constrict the rings with a high concentration of KCl (e.g., 60 mM) to test viability. Wash out and return to baseline.
- (Optional but recommended) Test for endothelial integrity by pre-constricting with PE and then adding a single dose of Acetylcholine (ACh). A healthy endothelium will relax in response to ACh.
- Wash the rings thoroughly and allow them to return to baseline.
- Induce a stable submaximal contraction with PE (to ~60-80% of the KCl response).
- Dose-Response Curve:
 - Once the PE-induced contraction is stable, add the nitrooxy compound in a cumulative, logarithmic manner (e.g., 1 nM to 10 μ M).
 - Allow the tension to stabilize at each concentration before adding the next.
- Data Analysis:
 - Express the relaxation at each concentration as a percentage of the maximal PE-induced contraction.
 - Plot the % Relaxation against the log concentration of the compound to generate a dose-response curve and calculate the EC50 (the concentration that produces 50% of the maximal effect).

Section 4: Future Directions and Emerging Concepts

The field of nitrooxy compounds continues to evolve, with several exciting areas of investigation:

- Targeted Delivery: Developing nanoparticles or other carrier systems to deliver nitrooxy compounds specifically to diseased cardiovascular tissue, maximizing efficacy and minimizing off-target effects.[\[3\]](#)

- Hybrid Therapeutics: Expanding the concept of NO-hybrids beyond NSAIDs to include other cardiovascular drugs like statins, beta-blockers, or anti-platelet agents to create multi-functional therapeutics.
- Nitroxyl (HNO) Donors: Investigating the therapeutic potential of nitroxyl (HNO), a one-electron reduced sibling of NO, which has shown promise in treating heart failure through distinct signaling mechanisms.[\[24\]](#)[\[25\]](#)
- Clinical Translation: Moving promising preclinical candidates into human clinical trials to validate their safety and efficacy in patients with cardiovascular disease.[\[26\]](#)[\[27\]](#)[\[28\]](#)[\[29\]](#)

The development of novel therapeutics for cardiovascular and metabolic diseases remains a critical area of research, with ongoing efforts to identify new druggable targets and innovative treatment strategies holding significant promise for the future.[\[30\]](#)[\[31\]](#)[\[32\]](#)

References

- Klapötke, T. M., & Rusan, M. (2014). The Synthesis and Characterization of Nitrooxy- and Nitrosooxyborazine Compounds. *Zeitschrift für Naturforschung B*, 69(11-12), 1241-1247. [\[Link\]](#)
- Klapötke, T. M., & Rusan, M. (2014). The Synthesis and Characterization of Nitrooxy- and Nitrosooxyborazine Compounds. *Zeitschrift für Naturforschung B*. [\[Link\]](#)
- Chen, Y., Xian, M., & Wang, P. G. (2021). Nitric Oxide-Releasing Platforms for Treating Cardiovascular Disease. *International Journal of Molecular Sciences*, 22(21), 11883. [\[Link\]](#)
- Kim, Y. M., & Pae, H. O. (2020). Role of Nitric Oxide and Protein S-Nitrosylation in Ischemia-Reperfusion Injury. *Antioxidants*, 9(4), 303. [\[Link\]](#)
- Gobbini, M., et al. (1998). Synthesis and pharmacological evaluation of (nitrooxy)alkyl apovincaminates. *Journal of Medicinal Chemistry*, 41(22), 4375-4384. [\[Link\]](#)
- Cell Biolabs, Inc. (n.d.). OxiSelect™ In Vitro Nitric Oxide (Nitrite / Nitrate) Assay Kit. [\[Link\]](#)
- Kain V., et al. (2010). Endogenous generation and protective effects of nitro-fatty acids in a murine model of focal cardiac ischaemia and reperfusion. *Cardiovascular Research*, 88(2),

342-351. [\[Link\]](#)

- Dikalova, A. E., et al. (2016). Antihypertensive Effect of Mitochondria-Targeted Proxyl Nitroxides. *Free Radical Biology and Medicine*, 89, 424-432. [\[Link\]](#)
- Calroy, E. (2023). Open Label Clinical Trial of Vascanox® HP on Nitric Oxide and Blood Pressure. *ClinicalTrials.gov*. [\[Link\]](#)
- Kumar, D., et al. (2022). Potentially active aspirin derivative to release nitric oxide: In-vitro, in-vivo and in-silico approaches. *Bioorganic Chemistry*, 128, 106069. [\[Link\]](#)
- Naseem, K. M. (2005). The role of nitric oxide in cardiovascular diseases. *Molecular Aspects of Medicine*, 26(1-2), 33-65. [\[Link\]](#)
- National Heart, Lung, and Blood Institute (NHLBI). (2001). Nitric Oxide Inhalation Therapy to Relieve Chest Pain in Patients With Coronary Artery Disease. *ClinicalTrials.gov*. [\[Link\]](#)
- Arginox Pharmaceuticals. (2005). A Study of the Safety and Efficacy of Nitric Oxide Reduction in Patients With Cardiogenic Shock After a Heart Attack. *ClinicalTrials.gov*. [\[Link\]](#)
- Villacorta, L., et al. (2016). Nitro-fatty acids in cardiovascular regulation and diseases: characteristics and molecular mechanisms. *Core Evidence*, 11, 1-12. [\[Link\]](#)
- Adrie, C., et al. (2002). Nitric Oxide Donor Agents for the Treatment of Ischemia/Reperfusion Injury in Human Subjects: A Systematic Review. *Critical Care Medicine*, 30(1), 113-119. [\[Link\]](#)
- Northwest Life Science Specialties, LLC. (n.d.). NWLSS™ Nitric Oxide (Nitrate/Nitrite) Enzymatic Assay. [\[Link\]](#)
- Vazquez, V. H., et al. (2016). Fatty acid nitroalkenes induce resistance to ischemic cardiac injury by modulating mitochondrial respiration at complex II. *Redox Biology*, 7, 130-137. [\[Link\]](#)
- Kumar, A. S., et al. (2014). IN VITRO NITRIC OXIDE SCAVENGING AND ANTI INFLAMMATORY ACTIVITIES OF DIFFERENT SOLVENT EXTRACTS OF VARIOUS

PARTS OF *Musa paradisiaca*. Journal of Chemical and Pharmaceutical Research, 6(5), 1144-1149. [\[Link\]](#)

- University of Texas Southwestern Medical Center. (2006). NORDIC: Nitric Oxide-Derived Oxidants and Regional Endothelial and Diastolic Dysfunction in Dilated Cardiomyopathy. ClinicalTrials.gov. [\[Link\]](#)
- Zaragoza, C., et al. (2011). Animal Models of Cardiovascular Diseases. Journal of Biomedicine and Biotechnology, 2011, 497841. [\[Link\]](#)
- Basting, T., & Lazou, A. (2020). Modeling heart failure in animal models for novel drug discovery and development. Expert Opinion on Drug Discovery, 15(7), 817-829. [\[Link\]](#)
- Organic Chemistry Portal. (n.d.). Nitro compound synthesis by oxidation. [\[Link\]](#)
- Leite, A. R., et al. (2021). Small animal models of heart failure. N-S Arch Pharmacol, 394, 1133–1153. [\[Link\]](#)
- Monash University. (2022). New finding: nitroxyl represents a promising therapeutic intervention for cardiovascular emergencies in type 2 diabetes. [\[Link\]](#)
- Parker, J. D., & Parker, J. O. (1996). Beneficial actions of nitrates in cardiovascular disease. The American Journal of Cardiology, 77(13), 31C-37C. [\[Link\]](#)
- Pacher, P., et al. (2019). Large Animal Models of Heart Failure With Reduced Ejection Fraction (HFrEF). Frontiers in Physiology, 10, 198. [\[Link\]](#)
- Al-Taweel, A. M., et al. (2022). Nitric-Oxide-Mediated Vasodilation of Bioactive Compounds Isolated from *Hypericum revolutum* in Rat Aorta. Molecules, 27(11), 3591. [\[Link\]](#)
- Kindermann, M., et al. (2012). Use of nitrooxy organic molecules in feed for reducing methane emission in ruminants, and/or to improve ruminant performance.
- ScienceDaily. (2009). New Method For Detecting Nitroxyl Will Boost Cardiac Drug Research. [\[Link\]](#)
- Andersen, A., et al. (2018). Animal models of right heart failure. American Journal of Physiology-Heart and Circulatory Physiology, 315(4), H795-H809. [\[Link\]](#)

- Weizmann Institute of Science. (2025). Protocol for monitoring intrapulmonary vasodilation in mice using contrast-enhanced echocardiography. STAR Protocols. [\[Link\]](#)
- Elsevier. (n.d.). Can NSAIDs increase Cardiovascular risk? ClinicalKeyAI. [\[Link\]](#)
- Ambrosio, G., & Tritto, I. (1999). Reperfusion injury: experimental evidence and clinical implications. American Heart Journal, 138(2 Pt 2), S69-S75. [\[Link\]](#)
- Varrassi, G., et al. (2020). NSAIDs and cardiovascular risk. Pain and Therapy, 9(1), 19-30. [\[Link\]](#)
- RACGP. (n.d.). Cardiovascular issues of COX-2 inhibitors and NSAIDs. [\[Link\]](#)
- Medsafe. (2019). NSAIDs and cardiovascular risk. Prescriber Update, 40(2), 26-28. [\[Link\]](#)
- Grosser, T., & FitzGerald, G. A. (2019). The Cardiovascular Pharmacology of Nonsteroidal Anti-inflammatory Drugs. Trends in Pharmacological Sciences, 40(2), 115-127. [\[Link\]](#)
- Montezano, A. C., & Touyz, R. M. (2012). Natural Antioxidants and Hypertension: Promise and Challenges. Hypertension, 59(6), 1100-1102. [\[Link\]](#)
- Cohen, L. (2025). Pharma and Biotech Industries Pursue Treatments for Cardiac Inflammation. YouTube. [\[Link\]](#)
- Maruhashi, T., et al. (2013). Nitroglycerine-induced vasodilation for assessment of vascular function: a comparison with flow-mediated vasodilation. Arteriosclerosis, Thrombosis, and Vascular Biology, 33(6), 1401-1408. [\[Link\]](#)
- Higashi, Y., et al. (2018). Assessment of endothelium-independent vasodilation: from methodology to clinical perspectives. Journal of Hypertension, 36(7), 1445-1453. [\[Link\]](#)
- Malinowski, B., et al. (2020). Bioactive Compounds and Their Effect on Blood Pressure—A Review. Nutrients, 12(6), 1659. [\[Link\]](#)
- MDPI. (2024). Cardiovascular and Metabolic Disease: New Treatments and Future Directions 2.0. [\[Link\]](#)

- Malinowski, B., et al. (2020). Bioactive Compounds and Their Effect on Blood Pressure-A Review. *Nutrients*, 12(6), 1659. [\[Link\]](#)
- Köhler, A. C., et al. (2009). Nitrite Regulates Hypoxic Vasodilation via Myoglobin–Dependent Nitric Oxide Generation. *Circulation Research*, 104(7), 897-904. [\[Link\]](#)
- Mayo Clinic. (2025). Revolutionary advances in the future of cardiology. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. The role of nitric oxide in cardiovascular diseases - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 2. Beneficial actions of nitrates in cardiovascular disease - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 3. Nitric Oxide-Releasing Platforms for Treating Cardiovascular Disease - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- 4. Potentially active aspirin derivative to release nitric oxide: In-vitro, in-vivo and in-silico approaches - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- 5. Can NSAIDs increase Cardiovascular risk? | ClinicalKeyAI [\[elsevier.com\]](https://elsevier.com)
- 6. researchgate.net [\[researchgate.net\]](https://researchgate.net)
- 7. racgp.org.au [\[racgp.org.au\]](https://racgp.org.au)
- 8. NSAIDs and cardiovascular risk [\[medsafe.govt.nz\]](https://medsafe.govt.nz)
- 9. Natural Antioxidants and Hypertension: Promise and Challenges - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- 10. Antihypertensive effect of mitochondria-targeted proxyl nitroxides - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 11. Modeling heart failure in animal models for novel drug discovery and development - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)

- 12. Reperfusion injury: experimental evidence and clinical implications - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Role of Nitric Oxide and Protein S-Nitrosylation in Ischemia-Reperfusion Injury - PMC [pmc.ncbi.nlm.nih.gov]
- 14. researchgate.net [researchgate.net]
- 15. Fatty acid nitroalkenes induce resistance to ischemic cardiac injury by modulating mitochondrial respiration at complex II - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. Endogenous generation and protective effects of nitro-fatty acids in a murine model of focal cardiac ischaemia and reperfusion - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Animal Models of Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Small animal models of heart failure - PMC [pmc.ncbi.nlm.nih.gov]
- 19. Large Animal Models of Heart Failure With Reduced Ejection Fraction (HFrEF) - PMC [pmc.ncbi.nlm.nih.gov]
- 20. nwlifescience.com [nwlifescience.com]
- 21. In Vitro Nitric Oxide Assays [cellbiolabs.com]
- 22. resources.novusbio.com [resources.novusbio.com]
- 23. mdpi.com [mdpi.com]
- 24. monash.edu [monash.edu]
- 25. sciencedaily.com [sciencedaily.com]
- 26. Open Label Clinical Trial of Vascanox® HP on Nitric Oxide and Blood Pressure | Clinical Research Trial Listing [centerwatch.com]
- 27. [ClinicalTrials.gov](https://clinicaltrials.gov) [clinicaltrials.gov]
- 28. [ClinicalTrials.gov](https://clinicaltrials.gov) [clinicaltrials.gov]
- 29. [ClinicalTrials.gov](https://clinicaltrials.gov) [clinicaltrials.gov]
- 30. youtube.com [youtube.com]
- 31. mdpi.com [mdpi.com]
- 32. Revolutionary advances in the future of cardiology - Mayo Clinic [mayoclinic.org]
- To cite this document: BenchChem. ["application of nitrooxy compounds in cardiovascular research"]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b170321/docs#application-of-nitrooxy-compounds-in-cardiovascular-research>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)